Cas no 1403766-79-9 (6-bromo-3,3-dimethyl-2,3-dihydro-1H-isoindol-1-one)

• Product Name: 6-bromo-3,3-dimethyl-2,3-dihydro-1H-isoindol-1-one
• CAS No: 1403766-79-9
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• MDL: MFCD23106333
• CID: 2094052
• PubChem ID: 72208186
• Update Time: 2025-10-30

6-bromo-3,3-dimethyl-2,3-dihydro-1H-isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3,3-dimethylisoindolin-1-one
• 6-Bromo-2,3-Dihydro-3,3-dimethyl-1H-Isoindol-1-one
• 6-bromo-3,3-dimethyl-2,3-dihydro-1H-isoindol-1-one
• PB38727
• P13772
• CS-0050282
• 1403766-79-9
• AS-51867
• DTXSID101230320
• 6-bromo-3,3-dimethyl-2H-isoindol-1-one
• DB-095470
• AKOS025290855
• 1H-Isoindol-1-one, 6-bromo-2,3-dihydro-3,3-dimethyl-
• SB10670
• MFCD23106333
• SY097998
• SCHEMBL17141573
• 6-Bromo-3,3-dimethyl-isoindolin-1-one

• MDL： MFCD23106333
• Inchi： 1S/C10H10BrNO/c1-10(2)8-4-3-6(11)5-7(8)9(13)12-10/h3-5H,1-2H3,(H,12,13)
• InChI Key： ZRDLKDWIFKCBMF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(NC2(C)C)=O

Computed Properties

• Exact Mass: 238.99458g/mol
• Monoisotopic Mass: 238.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 6-bromo-3,3-dimethyl-2,3-dihydro-1H-isoindol-1-one

Introduction to 6-Bromo-3,3-Dimethyl-2,3-Dihydro-1H-Isoindol-1-One (CAS No. 1403766-79-9)

6-Bromo-3,3-dimethyl-2,3-dihydro-1H-isoindol-1-one (CAS No. 1403766-79-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindolones, which are characterized by their unique structural features and potential biological activities. The presence of a bromine atom and two methyl groups in its structure imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The chemical structure of 6-bromo-3,3-dimethyl-2,3-dihydro-1H-isoindol-1-one is defined by its core isoindolone ring system, which is a six-membered ring fused with a five-membered ring. The bromine substitution at the 6-position and the two methyl groups at the 3-position contribute to its unique reactivity and stability. These structural features have been the focus of numerous studies aimed at understanding its potential as a therapeutic agent.

Recent research has highlighted the potential of 6-bromo-3,3-dimethyl-2,3-dihydro-1H-isoindol-1-one in various biological contexts. One notable area of interest is its activity as an inhibitor of specific enzymes involved in cellular signaling pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key regulators of cell growth and proliferation. This property makes it a promising candidate for the development of targeted therapies for diseases such as cancer.

In addition to its enzymatic inhibition properties, 6-bromo-3,3-dimethyl-2,3-dihydro-1H-isoindol-1-one has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a crucial role in various diseases, including autoimmune disorders and chronic inflammatory conditions. Research has demonstrated that this compound can modulate the expression of pro-inflammatory cytokines and reduce inflammation in vitro and in vivo models.

The synthesis of 6-bromo-3,3-dimethyl-2,3-dihydro-1H-isoindol-1-one has been optimized through various synthetic routes to improve yield and purity. One common approach involves the cyclization of an appropriate precursor followed by bromination and methylation steps. These synthetic methods have been refined to ensure high efficiency and scalability, making it feasible for large-scale production for both research and commercial purposes.

The pharmacokinetic properties of 6-bromo-3,3-dimethyl-2,3-dihydro-1H-isoindol-1-one have also been studied to evaluate its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its ability to cross biological membranes and reach target tissues effectively is a critical factor in its potential therapeutic applications.

To further explore the therapeutic potential of 6-bromo-3,3-dimethyl-2,3-dihydro-1H-isoindol-1-one, several clinical trials are currently underway. These trials aim to assess the safety and efficacy of this compound in treating various diseases. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects, paving the way for more advanced clinical studies.

In conclusion, 6-bromo-3,3-dimethyl-2,3-dihydro-1H-isoindol-1-one (CAS No. 1403766-79-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for developing novel therapeutic agents. Ongoing research and clinical trials continue to uncover new insights into its mechanisms of action and therapeutic applications, contributing to advancements in the treatment of various diseases.